Cas no 2228402-06-8 (ethyl 4-(1-amino-4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate)
ethyl 4-(1-amino-4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-(1-amino-4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate
- EN300-1960058
- 2228402-06-8
-
- Inchi: 1S/C13H19F2N3O2/c1-3-20-11(19)10-9(8-18(2)17-10)12(16)4-6-13(14,15)7-5-12/h8H,3-7,16H2,1-2H3
- InChI Key: RXBBRJKJZNWDHC-UHFFFAOYSA-N
- SMILES: FC1(CCC(C2=CN(C)N=C2C(=O)OCC)(CC1)N)F
Computed Properties
- Exact Mass: 287.14453318g/mol
- Monoisotopic Mass: 287.14453318g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 70.1Ų
ethyl 4-(1-amino-4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1960058-1g |
ethyl 4-(1-amino-4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate |
2228402-06-8 | 1g |
$2257.0 | 2023-09-17 | ||
| Enamine | EN300-1960058-5g |
ethyl 4-(1-amino-4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate |
2228402-06-8 | 5g |
$6545.0 | 2023-09-17 | ||
| Enamine | EN300-1960058-10g |
ethyl 4-(1-amino-4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate |
2228402-06-8 | 10g |
$9704.0 | 2023-09-17 | ||
| Enamine | EN300-1960058-0.05g |
ethyl 4-(1-amino-4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate |
2228402-06-8 | 0.05g |
$1895.0 | 2023-09-17 | ||
| Enamine | EN300-1960058-0.1g |
ethyl 4-(1-amino-4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate |
2228402-06-8 | 0.1g |
$1986.0 | 2023-09-17 | ||
| Enamine | EN300-1960058-0.25g |
ethyl 4-(1-amino-4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate |
2228402-06-8 | 0.25g |
$2077.0 | 2023-09-17 | ||
| Enamine | EN300-1960058-0.5g |
ethyl 4-(1-amino-4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate |
2228402-06-8 | 0.5g |
$2167.0 | 2023-09-17 | ||
| Enamine | EN300-1960058-1.0g |
ethyl 4-(1-amino-4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate |
2228402-06-8 | 1g |
$2257.0 | 2023-06-01 | ||
| Enamine | EN300-1960058-2.5g |
ethyl 4-(1-amino-4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate |
2228402-06-8 | 2.5g |
$4424.0 | 2023-09-17 | ||
| Enamine | EN300-1960058-5.0g |
ethyl 4-(1-amino-4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate |
2228402-06-8 | 5g |
$6545.0 | 2023-06-01 |
ethyl 4-(1-amino-4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on ethyl 4-(1-amino-4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate
Ethyl 4-(1-amino-4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228402-06-8): A Comprehensive Overview in Modern Chemical Biology
Ethyl 4-(1-amino-4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate, identified by its unique Chemical Abstracts Service Number (CAS No. 2228402-06-8), represents a significant compound in the realm of chemical biology and pharmaceutical research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in drug development. The molecular framework of this compound incorporates several key functional groups, including an ethyl ester, a methyl group, and a 1-amino-4,4-difluorocyclohexyl side chain, which collectively contribute to its distinct chemical properties and potential biological functions.
The 1-amino-4,4-difluorocyclohexyl moiety is particularly noteworthy due to its structural complexity and the influence of the fluorine atoms on the overall reactivity and binding affinity. Fluorinated compounds are widely recognized for their enhanced metabolic stability, improved binding interactions with biological targets, and increased pharmacological efficacy. In the context of this compound, the presence of two fluorine atoms at the 4-position of the cyclohexyl ring likely modulates the electronic distribution and steric environment, making it a valuable scaffold for designing novel bioactive molecules.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the 1-amino-4,4-difluorocyclohexyl group may interact favorably with specific amino acid residues in protein targets, potentially leading to inhibitory or modulatory effects. This has sparked considerable interest in exploring its applications in therapeutic areas such as inflammation, cancer, and neurodegenerative diseases.
The ethyl ester functionality at the 3-position of the pyrazole ring introduces another layer of versatility to this compound. Ester groups are commonly employed in medicinal chemistry due to their ability to enhance solubility, facilitate prodrug design, and modulate pharmacokinetic profiles. The ester linkage can also undergo various chemical transformations, allowing for further derivatization and optimization of lead compounds.
In terms of synthetic chemistry, Ethyl 4-(1-amino-4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate presents an intriguing challenge for synthetic chemists. The integration of multiple stereogenic centers and fluorinated moieties requires precise control over reaction conditions and selectivity. Recent publications highlight innovative synthetic strategies that leverage transition metal catalysis and asymmetric methods to construct complex pyrazole derivatives efficiently. These advancements not only improve access to this compound but also pave the way for exploring related analogs with tailored biological activities.
The methyl group at the 1-position of the pyrazole ring is a common structural feature in bioactive molecules and may contribute to hydrophobic interactions or serve as a handle for further functionalization. Its placement strategically within the molecule allows for optimal interaction with biological targets while maintaining overall structural stability.
Current research efforts are focused on evaluating the pharmacological potential of Ethyl 4-(1-amino-4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate through both in vitro and in vivo studies. Preliminary data suggest that this compound exhibits promising activity against certain enzymes implicated in disease pathways. For instance, its ability to inhibit specific kinases or modulate enzyme cascades could translate into therapeutic benefits for conditions characterized by aberrant signaling.
The influence of fluorine atoms on drug design cannot be overstated. In modern medicinal chemistry, fluorine is strategically incorporated into molecules to enhance their pharmacological properties. The electron-withdrawing nature of fluorine can increase metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. Additionally, fluorine atoms can participate in favorable interactions with hydrogen bond donors or acceptors in biological targets, thereby improving binding affinity.
The pyrazole core itself is a privileged scaffold recognized for its versatility in drug discovery. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The structural features of this compound align well with known pharmacophores found in approved drugs, suggesting potential therapeutic applications.
As computational methods continue to evolve, virtual screening techniques are being increasingly employed to identify promising candidates like Ethyl 4-(1-amino-4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate from large chemical libraries. These approaches leverage advanced algorithms to predict binding affinities and optimize molecular properties rapidly. Such high-throughput virtual screening efforts have significantly accelerated drug discovery pipelines in recent years.
The synthesis and characterization of this compound also highlight the importance of interdisciplinary collaboration between organic chemists, biochemists, and computational scientists. Integrating experimental data with computational insights allows for a more holistic understanding of molecular behavior and facilitates rational drug design.
Future directions in research may involve exploring derivatives of Ethyl 4-(1-amino-4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate through structure-based drug design principles. By modifying specific functional groups or introducing new moieties based on computational predictions or biological feedback loops from initial assays; researchers aim to develop more potent; selective; and clinically relevant molecules.
In conclusion,Ethyl 4-(1-amino-4;4-difluorocyclohexyl)-1-methyl-lH-pyrazole;3-carboxylate (CAS No: 2228402;06:8) stands as an exemplary compound that embodies many cutting-edge trends in chemical biology; pharmaceutical research; & drug development today Its unique structural features; coupled with recent advances; make it an exciting prospect worth further exploration & optimization
2228402-06-8 (ethyl 4-(1-amino-4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)